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molecular formula C7H5F3O B045071 3-(Trifluoromethyl)phenol CAS No. 98-17-9

3-(Trifluoromethyl)phenol

Cat. No. B045071
CAS RN: 98-17-9
M. Wt: 162.11 g/mol
InChI Key: UGEJOEBBMPOJMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05723412

Procedure details

In THF, a phenoxide was prepared from 3-(trifluoromethyl)phenol (4.54 g, 0.0187×1.5 mol) was mixed with NaH (1.12 g (ca. 60% in mineral oil), 0.0187×1.5 mol), and 4-chloro-2-(methylthio)pyrimidine (Compound No. VII-1) (3.0 g, 0.0187 mol) was added thereto and the mixture was refluxed for about 10 hours. The reaction solution was partitioned between ethyl acetate and aqueous saturated sodium hydrogen carbonate to separate an organic phase. The organic phase was washed with aqueous saturated sodium chloride, dried over anhydrous sodium sulfate and concentrated, then recrystallized from a methanol/water system to obtain the intermediate compound.
Name
NaH
Quantity
1.12 g
Type
reactant
Reaction Step One
Name
4-chloro-2-(methylthio)pyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-(trifluoromethyl)phenol
Quantity
4.54 g
Type
reactant
Reaction Step Two
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
phenoxide

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:11])([F:10])[C:3]1[CH:4]=[C:5]([OH:9])[CH:6]=[CH:7][CH:8]=1.[H-].[Na+].Cl[C:15]1[CH:20]=[CH:19][N:18]=[C:17]([S:21][CH3:22])[N:16]=1>C1COCC1>[CH3:22][S:21][C:17]1[N:18]=[C:19]([O:9][C:5]2[CH:6]=[CH:7][CH:8]=[C:3]([C:2]([F:10])([F:11])[F:1])[CH:4]=2)[CH:20]=[CH:15][N:16]=1 |f:1.2|

Inputs

Step One
Name
NaH
Quantity
1.12 g
Type
reactant
Smiles
[H-].[Na+]
Name
4-chloro-2-(methylthio)pyrimidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC(=NC=C1)SC
Step Two
Name
3-(trifluoromethyl)phenol
Quantity
4.54 g
Type
reactant
Smiles
FC(C=1C=C(C=CC1)O)(F)F
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
VII-1) (3.0 g, 0.0187 mol) was added
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was refluxed for about 10 hours
Duration
10 h
CUSTOM
Type
CUSTOM
Details
The reaction solution was partitioned between ethyl acetate and aqueous saturated sodium hydrogen carbonate
CUSTOM
Type
CUSTOM
Details
to separate an organic phase
WASH
Type
WASH
Details
The organic phase was washed with aqueous saturated sodium chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
recrystallized from a methanol/water system
CUSTOM
Type
CUSTOM
Details
to obtain the intermediate compound

Outcomes

Product
Name
phenoxide
Type
product
Smiles
CSC1=NC=CC(=N1)OC1=CC(=CC=C1)C(F)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.